2-Amino-1-(2,3-dihydro-benzofuran-5-yl)-ethanol hydrochloride
Overview
Description
2-Amino-1-(2,3-dihydro-benzofuran-5-yl)-ethanol hydrochloride, also known as 2-Amino-1-benzofuran-5-yl-ethanol hydrochloride, is a bioactive compound with a wide range of applications in scientific research. It is a white powder with a molecular weight of 285.7 g/mol and a melting point of 149-150°C. In the scientific community, this compound is used as a model compound for the development of drug delivery systems, as well as for the study of various biochemical and physiological processes.
Scientific Research Applications
Cognitive Enhancing Agents
Studies have indicated that derivatives of bicyclic arenes, which are structurally similar to 2-Amino-1-(2,3-dihydro-benzofuran-5-yl)-ethanol hydrochloride, exhibit antiamnestic (AA) and antihypoxic (AH) activities. These compounds, including a specific derivative, 1-(benzo[b]thiophen-5-yl)-2-(2-diethylaminoethoxy)ethanol, showed promise in reversing amnesia and protecting against hypoxia in animal models, surpassing the performance of previously known compounds like tacrine in certain assays (Ono et al., 1995).
Amyloid Imaging Agents
Benzofuran derivatives, including compounds structurally related to this compound, have been synthesized and studied as potential amyloid imaging agents. These agents are considered for detecting B-amyloid plagues in the brain, commonly associated with Alzheimer’s disease. A specific study discussed the synthesis and radioiodination of such a compound, which demonstrated high brain uptake in animal models, suggesting its potential utility in brain imaging (Labib, 2013).
Anticonvulsant Agents
Compounds derived from the benzofuran structure, closely related to this compound, have been synthesized and tested for anticonvulsant properties. These compounds showed effective prevention of seizure spread at relatively low doses in animal models. Some compounds demonstrated comparable potency to standard anticonvulsant drugs, indicating the therapeutic potential of these benzofuran-acetamide scaffolds (Shakya et al., 2016).
Anti-Inflammatory Agents
Novel benzimidazole derivatives, structurally akin to this compound, have been synthesized and evaluated for their anti-inflammatory and anti-ulcerogenic activities. Notably, certain derivatives exhibited significant anti-inflammatory effects without adverse effects on the gastric mucosa, and even demonstrated anti-ulcerogenic activity. This suggests the potential of these compounds in therapeutic strategies for inflammation where gastric side effects are a major concern (El-Nezhawy et al., 2013).
properties
IUPAC Name |
2-amino-1-(2,3-dihydro-1-benzofuran-5-yl)ethanol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c11-6-9(12)7-1-2-10-8(5-7)3-4-13-10;/h1-2,5,9,12H,3-4,6,11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLPITUPUBIHURK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)C(CN)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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